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Compound of Interest

Compound Name: 6"-O-acetylisovitexin

Cat. No.: B12385018

For Researchers, Scientists, and Drug Development Professionals

Introduction

6"-O-acetylisovitexin is a naturally occurring flavone glycoside, a class of compounds
renowned for their diverse biological activities. This technical guide provides a comprehensive
overview of the chemical structure, properties, and current state of knowledge regarding this
specific phytochemical. It is intended to serve as a foundational resource for researchers in
natural product chemistry, pharmacology, and drug discovery. This document synthesizes
available data on its chemical identity and provides a speculative framework for its
experimental investigation where concrete data is not publicly available.

Chemical Structure and Properties

6"-O-acetylisovitexin is an acetylated derivative of isovitexin, which is itself the 6-C-glucoside
of the flavone apigenin. The acetylation occurs at the 6"-position of the glucose moiety.

Chemical Identity
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Parameter Value Source

Molecular Formula C23H22011 PubChem

Molecular Weight 474.41 g/mol MedChemExpress[1]
CAS Number 1223097-20-8 TargetMol[2]
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Physicochemical Properties (Predicted)
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Property Value Source
XLogP3 -0.8 PubChem
Hydrogen Bond Donor Count 6 PubChem
Hydrogen Bond Acceptor

Count 11 PubChem
Rotatable Bond Count 6 PubChem
Exact Mass 474.11621217 PubChem
Monoisotopic Mass 47411621217 PubChem
Topological Polar Surface Area 195 A2 PubChem
Heavy Atom Count 34 PubChem

Natural Occurrence and Isolation

6"-O-acetylisovitexin has been identified as a constituent of several plant species, including
Lespedeza juncea and Vitex negundo.[4] The isolation of this compound from the aerial parts
of Lespedeza juncea has been reported, where its structure was elucidated using various
spectral data.[5]

Hypothetical Experimental Workflow for Isolation

While a detailed experimental protocol for the isolation of 6"-O-acetylisovitexin is not readily
available in the public domain, a general workflow can be postulated based on standard
phytochemical extraction and purification techniques for flavonoid glycosides.
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A potential workflow for the isolation and purification of 6"-O-acetylisovitexin.
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Spectroscopic Data

The structural elucidation of 6"-O-acetylisovitexin relies on spectroscopic techniques,
primarily Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS).

1H-NMR Data (in CDsOD, Reference: TMS)

S Chemical Shift (5, Multiplicity Coupling Constant
ppm) (J, Hz)

H-3 6.60 S

H-8 6.48 s

H-2', 6' 7.85 d 8.8

H-3', 5' 6.89 d 8.8

H-1" 4.80 d 9.9

H-2" 4.15 m

H-3" 3.45 m

H-4" 3.40 m

H-5" 3.55 m

H-6a" 4.38 dd 12.1,2.2

H-6b" 4.18 dd 12.1,5.5

CHs (acetyl) 2.05 s

Note: The presented *H-NMR data is based on reported values for 6"-O-acetylisovitexin
isolated from Lespedeza juncea. Actual values may vary slightly depending on the solvent and
experimental conditions.

Biological Activity and Mechanism of Action

To date, there is a notable absence of publicly available quantitative data on the biological
activity of purified 6"-O-acetylisovitexin. While flavonoids as a class are known to possess a
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wide range of activities, including antioxidant, anti-inflammatory, and anti-cancer effects,
specific assays on this particular compound are not extensively reported.

Quantitative Biological Data

Assay Type Target Result (e.g., ICso0, ECs0)
Antioxidant (DPPH) Radical Scavenging Not Available
Antioxidant (ABTS) Radical Scavenging Not Available
Anti-inflammatory e.g., COX-2 Inhibition Not Available
. e.g., NO Production in )
Anti-inflammatory Not Available
Macrophages
Cytotoxicity e.g., HelLa, HepG2 cell lines Not Available

Potential Signaling Pathways

Given its chemical nature as a flavonoid, 6"-O-acetylisovitexin could potentially modulate
various intracellular signaling pathways implicated in inflammation and cellular stress
responses. Flavonoids are known to interact with protein kinases, transcription factors, and
enzymes involved in these processes. A generalized potential pathway that is often modulated
by flavonoids is the NF-kB signaling cascade, which is a key regulator of inflammation.
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A hypothetical model of the anti-inflammatory action of 6"-O-acetylisovitexin.

Disclaimer: The depicted signaling pathway is illustrative of a common mechanism for anti-
inflammatory flavonoids. The specific interaction of 6"-O-acetylisovitexin with any of these
components has not been experimentally verified and is presented here for conceptual
purposes only.
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Conclusion and Future Directions

6"-O-acetylisovitexin is a well-characterized flavonoid from a chemical standpoint, with its
structure confirmed by spectroscopic methods. However, there is a significant gap in the
understanding of its biological activities and pharmacological potential. Future research should
focus on:

o Quantitative Biological Evaluation: Performing a battery of in vitro assays to determine its
antioxidant, anti-inflammatory, anti-proliferative, and other potential biological activities.

o Mechanism of Action Studies: Investigating the molecular targets and signaling pathways
modulated by 6"-O-acetylisovitexin to understand how it exerts its biological effects.

» Pharmacokinetic Profiling: Assessing its absorption, distribution, metabolism, and excretion
(ADME) properties to evaluate its potential as a therapeutic agent.

o Synthetic Methodologies: Developing efficient synthetic routes to enable the production of
larger quantities for extensive biological testing and lead optimization.

This technical guide serves as a call to the scientific community to further investigate the
pharmacological landscape of this and other acetylated flavonoid glycosides.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [The Chemical Landscape of 6"-O-acetylisovitexin: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12385018#what-is-the-chemical-structure-of-6-o-
acetylisovitexin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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